Cas no 2171936-63-1 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• CAS No: 2171936-63-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5961806
• PubChem ID: 165582048
• Update Time: 2025-05-19

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• 2171936-63-1
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentane-1-carboxylic acid
• EN300-1578329

• Inchi： 1S/C28H32N2O5/c31-26(29-19-13-12-18(14-19)27(32)33)15-25(17-6-5-7-17)30-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BCWYCKKLLBMGRY-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171936-63-1)

The compound 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171936-63-1) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclobutyl group and a 9H-fluoren-9-yl moiety, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in targeted drug delivery and bioconjugation technologies.

One of the most notable aspects of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid is its role in Fmoc-based peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions. This compound’s incorporation of the Fmoc group makes it particularly useful for researchers working on peptide therapeutics, a rapidly growing field driven by advancements in precision medicine and biopharmaceuticals.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, as evidenced by frequent searches for terms like "Fmoc-protected amino acids" and "peptide coupling reagents". The compound’s cyclopentane-1-carboxylic acid backbone further enhances its utility in designing cyclic peptides, which are gaining attention for their improved metabolic stability and binding affinity compared to linear peptides. This aligns with the broader industry shift toward next-generation therapeutics.

Another key feature of CAS No. 2171936-63-1 is its potential application in prodrug development. Prodrugs are biologically inactive compounds that convert into active drugs within the body, often improving bioavailability or reducing side effects. The cyclobutyl and cyclopentane rings in this molecule provide structural rigidity, which can be leveraged to optimize drug-receptor interactions. This is particularly relevant given the rising interest in structure-activity relationship (SAR) studies and computational drug design.

From a synthetic chemistry perspective, the compound’s multi-functional groups offer versatility for further derivatization. For instance, the carboxylic acid moiety can be used for esterification or amidation reactions, while the Fmoc-protected amine allows for selective deprotection and subsequent coupling. Such flexibility is critical for researchers exploring combinatorial chemistry or fragment-based drug discovery, both of which are hot topics in modern medicinal chemistry.

In conclusion, 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171936-63-1) represents a promising tool for advancing peptide-based drug development and bioconjugation strategies. Its structural complexity and functional diversity make it a standout choice for researchers addressing challenges in drug delivery, therapeutic targeting, and molecular design. As the scientific community continues to explore innovative solutions for unmet medical needs, compounds like this will undoubtedly play a pivotal role.